Cas no 1049362-07-3 (1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine)

• Product Name: 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine
• CAS No: 1049362-07-3
• MF: C₂₆H₂₃FN₆O₂
• MW: 470.498228311539
• CID: 6039420
• PubChem ID: 30937313
• Update Time: 2025-06-11

1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine
• [4-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(9H-xanthen-9-yl)methanone
• VU0638868-1
• AKOS024502765
• (4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(9H-xanthen-9-yl)methanone
• F5250-0470
• 1049362-07-3

• Inchi： 1S/C26H23FN6O2/c27-18-9-11-19(12-10-18)33-24(28-29-30-33)17-31-13-15-32(16-14-31)26(34)25-20-5-1-3-7-22(20)35-23-8-4-2-6-21(23)25/h1-12,25H,13-17H2
• InChI Key： LLWCIMVOZDGTNY-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=C(F)C=C3)N=NN=2)CC1)(C1C2=C(C=CC=C2)OC2=C1C=CC=C2)=O

Computed Properties

• Exact Mass: 470.18665216g/mol
• Monoisotopic Mass: 470.18665216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine

Compound Introduction: 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine (CAS No. 1049362-07-3)

Compound with the chemical name 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine (CAS No. 1049362-07-3) represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this compound, particularly the presence of a tetrazole moiety and a xanthene group, contribute to its unique pharmacological profile.

The tetrazole ring is a heterocyclic compound characterized by four nitrogen atoms arranged in a five-membered ring. This structural motif is known for its ability to interact with biological targets in various ways, often leading to the development of compounds with potent biological activity. In this particular molecule, the tetrazole ring is linked to a piperazine moiety through a methyl group, which further enhances its potential as a pharmacophore.

The presence of the xanthene group in the compound adds another layer of complexity and functionality. Xanthene derivatives are well-known for their diverse applications in pharmaceuticals, including their role as dyes and fluorescent probes. The xanthene group in this compound is connected to the piperazine ring via a carbonyl linkage, which may influence the compound's solubility and bioavailability.

The fluorine atom in the 4-fluorophenyl group introduces electronic and steric effects that can modulate the compound's binding affinity to biological targets. Fluorinated aromatic compounds are frequently used in drug design due to their ability to enhance metabolic stability and binding interactions. The specific arrangement of these functional groups in this molecule suggests that it may have significant therapeutic potential.

Recent research has highlighted the importance of multifunctional compounds in drug development. The combination of a tetrazole ring and a xanthene group in this compound creates a unique pharmacological profile that may make it effective against multiple targets. This concept aligns with current trends in pharmaceutical research, where the development of polypharmacic agents is gaining increasing attention.

In vitro studies have demonstrated that compounds with similar structural features can exhibit various biological activities. For instance, tetrazole derivatives have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. The xanthene group has also been associated with activities such as antiviral and anti-inflammatory effects. The synergistic combination of these moieties in 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine suggests that it may have broad therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tetrazole ring typically involves azide chemistry or cycloaddition reactions with organic azides. The subsequent functionalization with the xanthene group requires additional synthetic steps, including condensation reactions and purification techniques.

The pharmacokinetic properties of this compound are also an area of active investigation. Factors such as solubility, bioavailability, and metabolic stability are critical considerations in drug development. The presence of both polar and non-polar functional groups in this molecule suggests that it may exhibit moderate solubility in both water and organic solvents, which could be advantageous for formulation purposes.

Evaluation of the compound's toxicity profile is another essential step in its development as a potential therapeutic agent. Preclinical studies are typically conducted to assess acute and chronic toxicity levels. These studies help determine safe dosing ranges and identify any potential side effects associated with the compound.

The potential applications of 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine span across various therapeutic areas. Its structural features suggest that it may be effective against diseases such as cancer, inflammation-related disorders, and infectious diseases. Additionally, its ability to interact with multiple biological targets makes it a promising candidate for developing combination therapies.

The ongoing research into this compound underscores its significance as a potential lead molecule for drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield further insights into its biological activity and therapeutic potential. As more data becomes available, it will be possible to refine the structure-function relationships associated with this molecule.

In conclusion, 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(9H-xanthene-9-carbonyl)piperazine (CAS No. 1049362-07-3) represents an exciting advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds significant potential for contributing to future therapeutic developments.